Cas no 249642-60-2 (cis-1,2,2,3-tetramethylcyclopentanecarboxylic acid)

• Product Name: cis-1,2,2,3-tetramethylcyclopentanecarboxylic acid
• CAS No: 249642-60-2
• MF: C₁₀H₁₈O₂
• MW: 170.248723506927
• MDL: MFCD00220460
• CID: 5248178
• Update Time: 2026-03-09

cis-1,2,2,3-tetramethylcyclopentanecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• (1R,3S)-1,2,2,3-tetramethylcyclopentanecarboxylic acid
• Cyclopentanecarboxylic acid, 1,2,2,3-tetramethyl-, (1R,3S)-rel-
• cis-1,2,2,3-tetramethylcyclopentanecarboxylic acid

• MDL： MFCD00220460
• Inchi： 1S/C10H18O2/c1-7-5-6-10(4,8(11)12)9(7,2)3/h7H,5-6H2,1-4H3,(H,11,12)/t7-,10-/m0/s1
• InChI Key： JDFOIACPOPEQLS-XVKPBYJWSA-N
• SMILES： [C@]1(C)(C(O)=O)CC[C@H](C)C1(C)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acids

Additional information on cis-1,2,2,3-tetramethylcyclopentanecarboxylic acid

Cis-1,2,2,3-Tetramethylcyclopentanecarboxylic Acid (CAS No. 249642-60-2): A Comprehensive Overview

Cis-1,2,2,3-tetramethylcyclopentanecarboxylic acid, identified by its CAS number 249642-60-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and organic synthesis. This compound belongs to the class of cyclopentanecarboxylic acids, which are known for their diverse biological activities and synthetic utility. The presence of multiple methyl groups and a trans configuration at the 1 and 3 positions of the cyclopentane ring imparts unique structural and chemical properties, making it a valuable intermediate in the development of novel therapeutic agents.

The< strong>cis-1,2,2,3-tetramethylcyclopentanecarboxylic acid structure is characterized by its rigid cyclopentane core, which is further modified by the substitution pattern. This specific arrangement of substituents influences its reactivity and interaction with biological targets. The carboxylic acid functional group at the 1 position provides a site for further derivatization, enabling the synthesis of more complex molecules. Such structural features make it a promising candidate for use in drug discovery and development programs.

In recent years, there has been growing interest in cyclopentanecarboxylic acid derivatives due to their potential applications in medicine. The< strong>cis-1,2,2,3-tetramethylcyclopentanecarboxylic acid has been studied for its pharmacological properties and its role as a building block in the synthesis of bioactive molecules. Researchers have explored its derivatives as potential inhibitors of various enzymes and receptors involved in metabolic disorders and inflammatory diseases.

One of the most notable applications of< strong>cis-1,2,2,3-tetramethylcyclopentanecarboxylic acid is in the development of novel antibiotics. The unique structural motif of this compound allows it to interact with bacterial enzymes in ways that traditional antibiotics do not. This has led to the discovery of several promising lead compounds that are being further optimized for efficacy and selectivity. The carboxylic acid group can be modified to enhance binding affinity or to introduce additional functional moieties that improve pharmacokinetic properties.

The synthesis of< strong>cis-1,2,2,3-tetramethylcyclopentanecarboxylic acid presents several challenges due to its complex stereochemistry. However, advances in synthetic methodology have made it more accessible to researchers. Modern techniques such as asymmetric catalysis and enantioselective reactions have enabled the efficient production of enantiomerically pure forms of this compound. These methods are crucial for ensuring that the final product exhibits the desired biological activity without unwanted side effects.

Recent studies have also highlighted the< strong>cis-1,2,2,3-tetramethylcyclopentanecarboxylic acid's potential in the field of materials science. Its rigid structure and tunable surface properties make it an attractive candidate for use in polymer synthesis and as a precursor for advanced materials. Researchers are exploring its incorporation into polymeric matrices to enhance mechanical strength or to create stimuli-responsive materials that can be used in drug delivery systems.

The< strong>cis-1,2,2,3-tetramethylcyclopentanecarboxylic acid market is expected to grow significantly in the coming years due to increasing demand from pharmaceutical companies and academic research institutions. The compound's versatility and potential applications across multiple industries position it as a key player in future chemical research and development. As new synthetic routes are developed and more applications are discovered, the importance of< strong>cis-1,2,2,3-tetramethylcyclopentanecarboxylic acid is likely to increase further.

In conclusion,< strong>cis-1,2,2,3-tetramethylcyclopentanecarboxylic acid (CAS No. 249642-60-2) is a multifaceted compound with significant potential in pharmaceuticals and materials science. Its unique structural features make it a valuable intermediate for synthesizing bioactive molecules and advanced materials. As research continues to uncover new applications for this compound，its importance in scientific innovation is set to grow.